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Compound of Interest

Compound Name: Dimethyl methylsuccinate

Cat. No.: B158938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dimethyl methylsuccinate,

focusing on its structural formula, isomers, physicochemical properties, and analytical

characterization. Detailed experimental protocols for its synthesis and spectroscopic analysis

are also presented to support researchers in the fields of organic chemistry, materials science,

and drug development.

Structural Formula and Isomerism
Dimethyl methylsuccinate, with the molecular formula C₇H₁₂O₄, is the dimethyl ester of

methylsuccinic acid.[1] Its structure features a four-carbon backbone (butanedioic acid) with a

methyl group at the 2-position and two methyl ester functionalities.

Stereoisomerism: Enantiomers
The presence of a chiral center at the second carbon atom (C-2) gives rise to two enantiomers:

(R)-dimethyl methylsuccinate and (S)-dimethyl methylsuccinate.[2] These non-

superimposable mirror images exhibit identical physical properties except for their interaction

with plane-polarized light.

(R)-(+)-dimethyl methylsuccinate: Also known as dimethyl (2R)-2-methylbutanedioate.[3]
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(S)-(-)-dimethyl methylsuccinate: Also known as dimethyl (2S)-2-methylbutanedioate.[4]

The racemic mixture, containing equal amounts of both enantiomers, is often referred to simply

as dimethyl methylsuccinate.

Structural Isomers
Beyond stereoisomerism, several structural isomers of dimethyl methylsuccinate exist with

the same molecular formula (C₇H₁₂O₄) but different connectivity of atoms. These include esters

of other dicarboxylic acids and esters with different alkyl groups. Some prominent examples

are:

Dimethyl ethylmalonate: The dimethyl ester of ethylmalonic acid.

Dimethyl glutarate: The dimethyl ester of glutaric acid.[5]

Diethyl malonate: The diethyl ester of malonic acid.[6][7]

Propyl methyl malonate: A mixed ester of malonic acid.

Isopropyl methyl malonate: Another mixed ester of malonic acid.

Ethyl methyl succinate: A mixed ester of succinic acid.

The structural diversity among these isomers leads to significant differences in their chemical

and physical properties.

Physicochemical Properties
The physicochemical properties of dimethyl methylsuccinate and its isomers are crucial for

their application in synthesis and materials science. A summary of key quantitative data is

presented in the table below.
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Property
Dimethyl
Methylsuccina
te (racemic)

(R)-Dimethyl
Methylsuccina
te

Diethyl
Malonate

Dimethyl
Glutarate

Molecular

Formula
C₇H₁₂O₄[1] C₇H₁₂O₄[3] C₇H₁₂O₄[6] C₇H₁₂O₄[5]

Molecular Weight 160.17 g/mol [1] 160.17 g/mol [3] 160.17 g/mol [6] 160.17 g/mol [5]

Appearance Colorless liquid
Colorless

liquid[8]

Colorless

liquid[7]
Colorless liquid

Density
1.076 g/mL at 25

°C[1]

1.076 g/mL at 25

°C[8]

1.055 g/mL at 20

°C

1.085 g/mL at 25

°C

Boiling Point 196 °C[1]
80-81 °C at 12

mmHg[8]
199.3 °C 210-213 °C

Refractive Index n20/D 1.420[1] n20/D 1.418[8] n20/D 1.414 n20/D 1.424

Optical Rotation Not applicable

[α]20/D +4.5 ±

0.5° (c=3 in

CHCl₃)[8]

Not applicable Not applicable

Experimental Protocols
Synthesis of Dimethyl Methylsuccinate
A common method for the synthesis of dimethyl methylsuccinate is the Fischer esterification

of methylsuccinic acid with methanol in the presence of an acid catalyst.

Materials:

Methylsuccinic acid

Methanol (anhydrous)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)
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Anhydrous magnesium sulfate

Dichloromethane

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

methylsuccinic acid in an excess of anhydrous methanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After cooling to room temperature, neutralize the excess acid by carefully adding saturated

sodium bicarbonate solution until effervescence ceases.

Extract the aqueous mixture with dichloromethane (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude dimethyl methylsuccinate.

Purify the crude product by vacuum distillation.

NMR Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural

elucidation of dimethyl methylsuccinate and its isomers.

Sample Preparation:

Dissolve approximately 10-20 mg of the purified compound in about 0.6 mL of a deuterated

solvent (e.g., CDCl₃).

Transfer the solution to a 5 mm NMR tube.

Data Acquisition (General Parameters):
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Instrument: 300-500 MHz NMR spectrometer

¹H NMR:

Pulse sequence: Standard single-pulse experiment (zg30 or similar)

Spectral width: ~12 ppm

Number of scans: 16-64

Relaxation delay: 1-2 s

¹³C NMR:

Pulse sequence: Proton-decoupled experiment (zgpg30 or similar)

Spectral width: ~220 ppm

Number of scans: 1024 or more, depending on sample concentration

Relaxation delay: 2 s

Expected ¹H and ¹³C NMR Chemical Shifts for Dimethyl Methylsuccinate (in CDCl₃):

Group ¹H Chemical Shift (ppm) ¹³C Chemical Shift (ppm)

-CH₃ (on backbone) ~1.2 (d) ~17

-CH₂- ~2.4-2.7 (m) ~35

-CH- ~2.9 (m) ~40

-OCH₃ (ester 1) ~3.65 (s) ~51.5

-OCH₃ (ester 2) ~3.7 (s) ~52

C=O (ester 1) - ~172

C=O (ester 2) - ~175
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Note: 'd' denotes a doublet, 'm' a multiplet, and 's' a singlet. The exact chemical shifts may vary

slightly depending on the solvent and instrument.

Visualizations
Structural Formulas
Caption: Structural formulas of racemic and enantiomeric dimethyl methylsuccinate.
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Caption: Relationship between the molecular formula and its structural isomers.

Synthetic Workflow

Methylsuccinic Acid

Esterification
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Crude Product Purification Dimethyl Methylsuccinate
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Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of dimethyl methylsuccinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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